Cas no 1005293-46-8 (N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]thiophene-2-sulfonamide)

• Product Name: N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]thiophene-2-sulfonamide
• CAS No: 1005293-46-8
• MF: C₁₇H₂₀N₂O₃S₂
• MW: 364.482301712036
• CID: 5506765
• Update Time: 2025-06-25

N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]thiophene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[1-(2-methylpropanoyl)-3,4-dihydro-2H-quinolin-6-yl]thiophene-2-sulfonamide
• N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]thiophene-2-sulfonamide

• Inchi： 1S/C17H20N2O3S2/c1-12(2)17(20)19-9-3-5-13-11-14(7-8-15(13)19)18-24(21,22)16-6-4-10-23-16/h4,6-8,10-12,18H,3,5,9H2,1-2H3
• InChI Key： HBCHCJILVGSRIX-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCCN3C(=O)C(C)C)(=O)=O)SC=CC=1

Additional information on N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]thiophene-2-sulfonamide

Professional Introduction to N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]thiophene-2-sulfonamide (CAS No. 1005293-46-8)

N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]thiophene-2-sulfonamide is a highly specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1005293-46-8, represents a novel molecular entity with a complex structure that integrates multiple pharmacophoric elements. The presence of a tetrahydroquinoline scaffold linked to a thiophene sulfonamide moiety suggests potential biological activity, particularly in modulating pathways relevant to neurological and inflammatory disorders.

The structural composition of this compound is meticulously designed to optimize its interaction with biological targets. The tetrahydroquinoline ring system is known for its versatility in drug design, often serving as a core structure in bioactive molecules due to its ability to engage with various protein binding sites. Specifically, the 1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl moiety introduces a lipophilic acyl group that can enhance membrane permeability and improve metabolic stability, crucial factors for drug efficacy. This modification also contributes to the compound's overall solubility profile, which is essential for formulation development.

The thiophene-2-sulfonamide component adds another layer of functional diversity to the molecule. Thiophenes are aromatic heterocycles that have been widely explored in medicinal chemistry for their diverse biological activities, including anti-inflammatory, antimicrobial, and anticancer properties. The sulfonamide group further enhances the compound's potential bioactivity by serving as a hydrogen bond acceptor and donor, facilitating interactions with biological targets such as enzymes and receptors. This dual functionality makes N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]thiophene-2-sulfonamide a promising candidate for further pharmacological investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mode of interaction of this compound with potential biological targets. Studies using molecular docking simulations suggest that the tetrahydroquinoline scaffold can effectively bind to enzymes involved in neurotransmitter synthesis and degradation. Additionally, the thiophene sulfonamide moiety may interact with inflammatory signaling pathways, making this compound a potential therapeutic agent for neurological disorders such as Parkinson's disease and Alzheimer's disease.

In vitro studies have begun to elucidate the pharmacological profile of N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]thiophene-2-sulfonamide. Initial experiments indicate that the compound exhibits moderate potency in inhibiting key enzymes associated with neurodegenerative processes. Furthermore, preliminary toxicity assays have shown that the compound is well-tolerated at relevant concentrations, suggesting a favorable safety profile. These findings are particularly encouraging given the growing demand for innovative therapeutic strategies targeting neurological disorders.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves strategic functional group transformations and careful control of reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the tetrahydroquinoline core efficiently. The introduction of the thiophene sulfonamide group has been achieved through nucleophilic substitution reactions under optimized conditions.

The development of novel pharmaceutical agents relies heavily on interdisciplinary collaboration between chemists, biologists, and pharmacologists. N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]thiophene-2-sulfonamide exemplifies this collaborative approach by integrating structural features derived from both natural products and synthetic chemistry. The compound's design is informed by insights gained from structural biology studies on relevant target proteins and by leveraging computational tools to predict optimal molecular interactions.

Future research directions include exploring the pharmacokinetic properties of this compound and optimizing its chemical structure for improved bioavailability. Additionally, preclinical studies are planned to evaluate its efficacy in animal models of neurological disorders. These studies will provide valuable data for designing clinical trials and ultimately determining the therapeutic potential of N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]thiophene-2-sulfonamide in human patients.

The impact of this research extends beyond individual compounds like N-[1-(2-methylpropanoyl)-1,2,3,4-tetrahydroquinolin-6-yl]thiophene-2-sulfonamide; it contributes to the broader effort to develop innovative treatments for complex diseases. By combining cutting-edge chemical synthesis with advanced computational modeling and biological testing，this work paves the way for new therapeutic strategies that address unmet medical needs.